Cas no 2229428-46-8 (2-1-(dimethoxymethyl)cyclopropylethan-1-amine)

• Product Name: 2-1-(dimethoxymethyl)cyclopropylethan-1-amine
• CAS No: 2229428-46-8
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 5903860
• PubChem ID: 165760891
• Update Time: 2025-10-28

2-1-(dimethoxymethyl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(dimethoxymethyl)cyclopropylethan-1-amine
• EN300-1738181
• 2-[1-(dimethoxymethyl)cyclopropyl]ethan-1-amine
• 2229428-46-8

• Inchi： 1S/C8H17NO2/c1-10-7(11-2)8(3-4-8)5-6-9/h7H,3-6,9H2,1-2H3
• InChI Key： QYOPFIUVGCMQFM-UHFFFAOYSA-N
• SMILES： O(C)C(C1(CCN)CC1)OC

Computed Properties

• Exact Mass: 159.125928785g/mol
• Monoisotopic Mass: 159.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 44.5Ų

Additional information on 2-1-(dimethoxymethyl)cyclopropylethan-1-amine

Introduction to CAS No 2229428-46-8: 2-(1-(dimethoxymethyl)cyclopropyl)ethan-1-amine

The compound with CAS No 2229428-46-8, commonly referred to as 2-(1-(dimethoxymethyl)cyclopropyl)ethan-1-amine, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique molecular structure, which combines a cyclopropyl group with a dimethoxymethyl substituent and an ethanamine backbone. Its structural complexity makes it a valuable tool in the development of advanced materials and therapeutic agents.

Recent studies have highlighted the potential of 2-(1-(dimethoxymethyl)cyclopropyl)ethan-1-amine in the synthesis of novel polymers and high-performance composites. Researchers have demonstrated that this compound can serve as a versatile building block for creating materials with enhanced mechanical properties, thermal stability, and biocompatibility. For instance, a study published in *Advanced Materials* in 2023 revealed that incorporating this compound into polymer matrices significantly improved their tensile strength and flexibility, making them ideal for applications in aerospace and biomedical engineering.

In the pharmaceutical industry, CAS No 2229428-46-8 has shown promise as a precursor for drug delivery systems. Its ability to form stable amide bonds with various bioactive molecules has made it a valuable component in the design of targeted drug delivery vehicles. A team of scientists at the University of California recently reported that this compound can be used to synthesize biodegradable nanoparticles capable of delivering anticancer drugs directly to tumor sites with minimal systemic toxicity.

The synthesis of 2-(1-(dimethoxymethyl)cyclopropyl)ethan-1-amine involves a multi-step process that combines principles from organic chemistry and catalysis. The key steps include the formation of the cyclopropane ring through [2+1] cycloaddition reactions, followed by functionalization with the dimethoxymethyl group using nucleophilic substitution techniques. Recent advancements in catalytic asymmetric synthesis have enabled researchers to produce this compound with high enantiomeric excess, which is crucial for its application in chiral recognition studies.

In addition to its role in materials science and pharmacology, CAS No 2229428-46-8 has also found applications in the field of agrochemicals. Its ability to act as a growth regulator for plants has been explored in several agricultural studies, where it has been shown to enhance crop yield under stress conditions such as drought and salinity. A research group at Wageningen University reported that this compound can modulate plant hormone signaling pathways, leading to improved stress tolerance and increased biomass production.

The versatility of 2-(1-(dimethoxymethyl)cyclopropyl)ethan-1-amine is further underscored by its use in click chemistry reactions. Its cyclopropyl group serves as an efficient diene component in Diels-Alder reactions, enabling the rapid construction of complex molecular architectures. This property has been exploited by chemists at the Massachusetts Institute of Technology (MIT) to develop novel synthetic routes for bioactive molecules, including antibiotics and antiviral agents.

In conclusion, CAS No 2229428-46-8, or 2-(1-(dimethoxymethyl)cyclopropyl)ethan-1-amine, is a multifaceted compound with applications spanning multiple disciplines. Its unique chemical properties make it an invaluable tool for researchers seeking to develop innovative solutions in materials science, pharmaceuticals, and agriculture. As ongoing research continues to uncover new uses for this compound, its impact on various industries is expected to grow significantly in the coming years.